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Compound of Interest

Compound Name: 5-Methyl-2-(pyridin-3-yl)aniline

Cat. No.: B15393851

Get Quote

This section provides the definitive data profile for the molecule.[1] As a specialized building

block, it is often identified by its structural descriptors rather than a common trade name.

Table 1: Physicochemical Specifications
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Property Value Notes

IUPAC Name 5-Methyl-2-(pyridin-3-yl)aniline Systematic nomenclature

Molecular Formula C₁₂H₁₂N₂

Molecular Weight 184.24 g/mol Average mass

Exact Mass 184.1000 Da Monoisotopic

Structure Description

Biaryl system: Aniline core with

a methyl group at C5 and a 3-

pyridyl ring at C2.[1][2][3][4]

Predicted LogP ~2.1 - 2.4
Lipophilicity indicates good

membrane permeability

pKa (Calculated) ~4.5 (Aniline), ~3.5 (Pyridine)

Both nitrogens are weakly

basic; aniline is the primary

nucleophile.[1]

SMILES Cc1cc(N)c(c2cccnc2)cc1 For database searching

Part 2: Structural Analysis & Pharmacophore
Potential
In drug design, 5-methyl-2-(3-pyridyl)aniline functions as a bidentate pharmacophore.[1]

Electronic Environment: The electron-rich aniline ring is coupled to the electron-deficient

pyridine ring.[1] This creates a "push-pull" electronic system that can stabilize specific

conformations in protein binding pockets.[1]

Binding Interactions:

Aniline (-NH₂): Acts as a primary H-bond donor (e.g., to the hinge region of kinases).[1]

Pyridine Nitrogen: Acts as an H-bond acceptor or metal coordination site (e.g., interacting

with catalytic lysines or waters).[1]
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Methyl Group: Provides a hydrophobic anchor, often filling small lipophilic pockets

(selectivity filters) in enzymes.[1]

Part 3: Synthetic Methodology (Suzuki-Miyaura
Coupling)
The most robust route to synthesize 5-methyl-2-(3-pyridyl)aniline is the palladium-catalyzed

cross-coupling of 2-bromo-5-methylaniline with 3-pyridylboronic acid.[1]

Critical Challenge: Unprotected anilines can coordinate to Palladium (Pd), potentially poisoning

the catalyst.[1] Furthermore, pyridyl boronic acids are known to be protodeboronated

(unstable).[1] Solution: Use of a robust phosphine ligand (e.g., dppf or XPhos) and a mild base

system.[1]

Protocol: 10 mmol Scale Synthesis
Reagents:

2-Bromo-5-methylaniline (1.86 g, 10 mmol)[1]

3-Pyridylboronic acid (1.48 g, 12 mmol, 1.2 equiv)

Catalyst: Pd(dppf)Cl₂[1]·CH₂Cl₂ (408 mg, 0.5 mmol, 5 mol%)

Base: Potassium Phosphate (K₃PO₄) (6.36 g, 30 mmol, 3.0 equiv)[1]

Solvent: 1,4-Dioxane : Water (4:1 ratio, 50 mL total)

Step-by-Step Methodology:

Degassing: In a 250 mL round-bottom flask, combine the solvent system (Dioxane/Water).

Sparge with Nitrogen or Argon for 20 minutes to remove dissolved oxygen (critical to prevent

homocoupling).[1]

Charging: Add the aryl halide, boronic acid, and base to the flask. Add the Pd catalyst last

under a counter-flow of inert gas.[1][5]
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Reaction: Heat the mixture to 90°C under an inert atmosphere (N₂ balloon or manifold) for

12–16 hours. Monitor by LC-MS or TLC (Mobile phase: 50% EtOAc/Hexanes).[1]

Workup (Acid-Base Purification):

Cool to room temperature.[1][5][6] Dilute with EtOAc (100 mL).

Extraction: Wash with water (2 x 50 mL).[1]

Purification Logic: Since the product has a basic pyridine ring, it can be purified effectively

using acid extraction.

Extract the organic layer with 1M HCl (3 x 30 mL).[1] The product moves to the aqueous

phase (protonated).[1] Impurities remain in the organic phase.[1]

Neutralize the combined aqueous extracts with 2M NaOH until pH > 10.

Extract the now-cloudy aqueous layer back into EtOAc (3 x 50 mL).

Isolation: Dry combined organics over Na₂SO₄, filter, and concentrate in vacuo.

Final Purification: If necessary, pass through a short silica plug eluting with DCM:MeOH

(95:5).[1]

Visualizing the Synthetic Pathway
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Caption: Figure 1. Palladium-catalyzed Suzuki-Miyaura cross-coupling pathway for the

synthesis of the target biaryl amine.[1][7]
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Part 4: Analytical Characterization Standards
To validate the synthesis, the following analytical signatures must be observed.

1. ¹H NMR (400 MHz, DMSO-d₆) Prediction:

Methyl Group: Singlet at ~2.30 ppm (3H).[1]

Aniline -NH₂: Broad singlet at ~4.8–5.2 ppm (2H, exchangeable with D₂O).[1]

Aromatic Region (Aniline Ring):

Doublet at ~7.0 ppm (C3-H, ortho to biaryl bond).[1]

Singlet/Doublet at ~6.6 ppm (C6-H, ortho to amine).[1]

Doublet at ~6.5 ppm (C4-H).[1]

Aromatic Region (Pyridine Ring): Distinctive downfield shifts.[1]

Singlet at ~8.6 ppm (C2-H of pyridine).[1]

Doublet at ~8.5 ppm (C6-H of pyridine).[1]

2. Mass Spectrometry (ESI+):

Parent Ion [M+H]⁺: 185.25 m/z.[1]

Fragmentation: Likely loss of the methyl group (M-15) or cleavage of the biaryl bond under

high collision energy.[1]

Part 5: Handling and Stability
Oxidation Sensitivity: Anilines are prone to oxidation (browning) upon exposure to air and

light.[1] Store under Argon/Nitrogen at -20°C.

Hygroscopicity: The pyridine nitrogen can absorb moisture.[1] Keep in a desiccator.
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Safety: Treat as a potential skin sensitizer and irritant.[1] Use standard PPE (nitrile gloves,

safety glasses).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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